N-(3-{3-[4-(3-chlorophenyl)-1-piperazinyl]-1-piperidinyl}-3-oxopropyl)acetamide

• IUPAC Name: N-[3-[3-[4-(3-chlorophenyl)piperazin-1-yl]piperidin-1-yl]-3-oxopropyl]acetamide
• InChI: InChI=1S/C20H29ClN4O2/c1-16(26)22-8-7-20(27)25-9-3-6-19(15-25)24-12-10-23(11-13-24)18-5-2-4-17(21)14-18/h2,4-5,14,19H,3,6-13,15H2,1H3,(H,22,26)
• InChI Key: RJLHEMSJDHSFBH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCCC(=O)N1CCCC(C1)N2CCN(CC2)C3=CC(=CC=C3)Cl
• Molecular Formula: C20H29ClN4O2
• Molecular Weight: 392.9 g/mol

Description

N-(3-{3-[4-(3-chlorophenyl)-1-piperazinyl]-1-piperidinyl}-3-oxopropyl)acetamide is a chemical compound that belongs to the class of piperazine derivatives. This compound has gained significant attention in scientific research due to its potential therapeutic properties. In

Mechanism of Action

N-(3-{3-[4-(3-chlorophenyl)-1-piperazinyl]-1-piperidinyl}-3-oxopropyl)acetamide exerts its pharmacological effects through the modulation of serotonin receptors. It acts as a partial agonist at the 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. It also acts as an antagonist at the 5-HT2A receptor, which is implicated in the pathophysiology of schizophrenia.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been demonstrated to increase the release of dopamine and norepinephrine in certain brain regions, which may contribute to its antidepressant and anxiolytic effects. It has also been shown to reduce the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the stress response.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(3-{3-[4-(3-chlorophenyl)-1-piperazinyl]-1-piperidinyl}-3-oxopropyl)acetamide is its high affinity for serotonin receptors, particularly the 5-HT1A and 5-HT2A receptors. This makes it a valuable tool for investigating the role of these receptors in various physiological and pathological processes. However, one of the limitations of this compound is its relatively low selectivity for these receptors, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for the research on N-(3-{3-[4-(3-chlorophenyl)-1-piperazinyl]-1-piperidinyl}-3-oxopropyl)acetamide. One area of interest is the investigation of its potential use in the treatment of other psychiatric disorders, such as bipolar disorder and post-traumatic stress disorder. Another area of interest is the development of more selective compounds that target specific serotonin receptors. Additionally, the elucidation of the molecular mechanisms underlying the pharmacological effects of this compound may provide insights into the pathophysiology of psychiatric disorders.

Synthesis Methods

The synthesis of N-(3-{3-[4-(3-chlorophenyl)-1-piperazinyl]-1-piperidinyl}-3-oxopropyl)acetamide involves the condensation of 3-(4-(3-chlorophenyl)piperazin-1-yl)propan-1-one with 3-piperidin-1-ylpropanoic acid in the presence of acetic anhydride. The resulting product is then purified through recrystallization to obtain this compound in its pure form.

Scientific Research Applications

N-(3-{3-[4-(3-chlorophenyl)-1-piperazinyl]-1-piperidinyl}-3-oxopropyl)acetamide has been extensively studied for its potential therapeutic properties. It has been shown to have a high affinity for serotonin receptors, particularly the 5-HT1A and 5-HT2A receptors. This compound has been investigated for its potential use in the treatment of various psychiatric disorders, including depression, anxiety, and schizophrenia.